![molecular formula C21H29N3O5S B10961216 methyl 3-({cyclohexyl[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]amino}methyl)-4-methoxybenzoate](/img/structure/B10961216.png)
methyl 3-({cyclohexyl[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]amino}methyl)-4-methoxybenzoate
Overview
Description
Methyl 3-({cyclohexyl[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]amino}methyl)-4-methoxybenzoate is a complex organic compound with a multifaceted structure. Let’s break it down:
Core Structure: The central core consists of a benzoate moiety (benzene ring with a carboxylate group) attached to a methyl group.
Functional Groups:
Preparation Methods
Synthetic Routes::
Sulfonamide Formation:
- Industrial-scale synthesis typically involves optimized one-pot reactions to improve yield and efficiency.
Chemical Reactions Analysis
Reactivity: Methyl 3-({cyclohexyl[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]amino}methyl)-4-methoxybenzoate undergoes various reactions
Common Reagents:
Major Products: Hydrolysis of the ester yields the corresponding acid and alcohol.
Scientific Research Applications
Medicine: Investigated as a potential drug candidate due to its diverse pharmacological activities (antibacterial, anti-inflammatory, etc.).
Chemistry: Used as a building block in organic synthesis.
Industry: Employed in the development of novel materials.
Mechanism of Action
Targets: Likely interacts with enzymes or receptors due to its structural complexity.
Pathways: Further research needed to elucidate specific pathways.
Comparison with Similar Compounds
Uniqueness: Its combination of sulfonyl, cyclohexyl, and methoxy groups sets it apart.
Similar Compounds: Other sulfonyl-containing compounds like clemizole, metronidazole, and omeprazole.
Properties
Molecular Formula |
C21H29N3O5S |
|---|---|
Molecular Weight |
435.5 g/mol |
IUPAC Name |
methyl 3-[[cyclohexyl-(1,5-dimethylpyrazol-4-yl)sulfonylamino]methyl]-4-methoxybenzoate |
InChI |
InChI=1S/C21H29N3O5S/c1-15-20(13-22-23(15)2)30(26,27)24(18-8-6-5-7-9-18)14-17-12-16(21(25)29-4)10-11-19(17)28-3/h10-13,18H,5-9,14H2,1-4H3 |
InChI Key |
LUTVKNRDRMJSSR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=NN1C)S(=O)(=O)N(CC2=C(C=CC(=C2)C(=O)OC)OC)C3CCCCC3 |
Origin of Product |
United States |
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